Cas no 1806731-98-5 (Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806731-98-5
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4814445
• Update Time: 2025-11-01

Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-2-18-9(17)7-5(4-11)3-6(16)15-8(7)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
• InChI Key： OZYRHZXAHNQOCT-UHFFFAOYSA-N
• SMILES： FCC1=CC(NC(=C1C(=O)OCC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806731-98-5): A Comprehensive Overview

Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1806731-98-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate features a pyridine core substituted with several functional groups, including a fluoromethyl group at the 4-position, a hydroxyl group at the 6-position, and a trifluoromethoxy group at the 2-position. These substituents contribute to the compound's unique chemical properties and influence its reactivity, solubility, and biological interactions. The presence of fluorine atoms, in particular, is noteworthy as fluorinated compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine-containing groups typically requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed in the synthesis of this type of compound.

One of the key challenges in working with Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate is its sensitivity to environmental factors such as moisture and oxygen. Therefore, careful storage conditions are necessary to maintain its stability. Additionally, the compound's reactivity with other chemical entities must be carefully managed during both synthesis and application to prevent unwanted side reactions.

The biological activity of Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate has been the subject of several recent studies. Research indicates that this compound exhibits potential inhibitory effects on various enzymatic targets relevant to human health. For instance, studies have suggested that it may interfere with the activity of kinases, which are critical enzymes involved in cell signaling pathways. Furthermore, preliminary data suggest that it may have anti-inflammatory properties by modulating the activity of transcription factors associated with inflammatory responses.

The impact of fluorine substitution on the biological activity of pyridine derivatives is a well-documented phenomenon. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. In the case of Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate, the presence of multiple fluorinated groups is expected to contribute to its bioavailability and duration of action.

In conclusion, Ethyl 4-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806731-98-5) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further development as a therapeutic agent. Continued research into its biological activities and synthetic methodologies will likely uncover new opportunities for its application in medicine.